Cas no 60042-77-5 (1-(buta-1,2-dien-1-yl)-1-ethylcyclopropane)
60042-77-5 structure
Product Name:1-(buta-1,2-dien-1-yl)-1-ethylcyclopropane
1-(buta-1,2-dien-1-yl)-1-ethylcyclopropane Chemical and Physical Properties
Names and Identifiers
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- 1-(buta-1,2-dien-1-yl)-1-ethylcyclopropane
- 1-buta-1,2-dienyl-1-ethylcyclopropane
- Cyclopropane, (1-ethyl-1,2-butadienyl)-
- DTXSID90208770
- Cyclopropane,(1-ethyl-1,2-butadienyl)-
- 60042-77-5
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- Inchi: 1S/C9H14/c1-3-5-6-9(4-2)7-8-9/h3,6H,4,7-8H2,1-2H3
- InChI Key: BLOAUCMUMNBXQT-UHFFFAOYSA-N
- SMILES: C1(C=C=CC)(CC)CC1
Computed Properties
- Exact Mass: 122.10962
- Monoisotopic Mass: 122.10955
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 9
- Rotatable Bond Count: 2
- Complexity: 143
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 0
- XLogP3: 2.9
Experimental Properties
- Density: 0.871
- Boiling Point: 142.5°C at 760 mmHg
- Flash Point: 25.4°C
- Refractive Index: 1.531
- PSA: 0
1-(buta-1,2-dien-1-yl)-1-ethylcyclopropane Related Literature
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
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